Coumarin 6
Overview
Description
Coumarin 6 is a fluorescent dye that belongs to the 7-diethylaminocoumarin series. It can be used in a variety of biological activities and as a dopant that exhibits green light (500 nm) in optoelectronic applications . It is also used as a fluorescent dye to stain organelles .
Synthesis Analysis
Coumarin and its derivatives can be synthesized using various catalysts . An eco-friendly synthesis of 4-aryl-substituted pyrano-fuzed coumarins as potential pharmacologically active heterocycles using molybdenum oxide nanoparticles as an effective and recyclable catalyst has been reported .
Molecular Structure Analysis
Coumarin 6 has a triclinic structure with lattice parameters a = 8.962 Å, b = 11.136 Å, c = 8.922 Å, α = 95.14°, β = 104.50°, and γ = 86.74° . The structural analysis revealed that the coumarin moiety exhibits planarity in all the compounds with average dihedral angles of 1.71 (2)° between the pyran and fused benzene rings and 9.40 (9)° between the benzopyran and terminal benzene rings .
Chemical Reactions Analysis
Coumarin 6 is a molecular chromophore with high quantum efficiency. While dissolved in various solvents, the absorption maximum ranged from 2.713 eV (in methanol or ethanol) to 2.912 eV (in n-hexane) . The fluorescence of Coumarin 6 has been studied in colloidal lipid drug delivery systems .
Physical And Chemical Properties Analysis
Coumarin 6 has a molecular formula of C20H18N2O2S and a molecular weight of 350.4 g/mol . It is a member of 7-aminocoumarins and has a role as a fluorochrome .
Scientific Research Applications
Solar Energy Harvesting
C6 has found its way into solar energy applications:
- Dye-Sensitized Solar Cells (DSSCs) : Researchers have incorporated C6 into the active layer of DSSCs. It enhances light absorption and contributes to efficient charge separation, improving overall cell performance .
Synthetic Strategies
Various synthetic methods, both conventional and green, are employed to access the coumarin core. These include Pechmann, Knoevenagel, Perkin, Wittig, Kostanecki, Buchwald-Hartwig, and metal-induced coupling reactions. Green approaches involve microwave or ultrasound energy .
Structural Features and Fluorescence Behavior
Understanding the factors influencing C6’s fluorescence is crucial. Structural modifications impact its emission properties, allowing tailored applications.
Gupta, D., Guliani, E., & Bajaj, K. (2024). Coumarin—Synthetic Methodologies, Pharmacology, and Application as Natural Fluorophore. Topics in Current Chemistry, 382(16). Link Ismail, J., et al. (2017). Revival of the nearly extinct fluorescence of coumarin 6 in water and its application in dye-sensitized solar cells. Soft Matter, 13(38), 6715–6722. Link
Mechanism of Action
Target of Action
Coumarin 6 primarily targets the Cytochrome P450 2A6 . This enzyme plays a crucial role in the metabolism of various drugs and xenobiotics .
Mode of Action
The interaction of Coumarin 6 with its target, Cytochrome P450 2A6, leads to the metabolism of the compound . This metabolism involves the hydroxylation of Coumarin 6, which is a pivotal step in its mode of action .
Biochemical Pathways
The primary biochemical pathway affected by Coumarin 6 is the phenylpropanoid pathway . This pathway is responsible for the biosynthesis of coumarins in plants . The interaction of Coumarin 6 with Cytochrome P450 2A6 leads to the hydroxylation of the compound, which is a critical step in this pathway .
Pharmacokinetics
The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of Coumarin 6 are as follows :
- Metabolism : Coumarin 6 is metabolized by the Cytochrome P450 2A6 enzyme system in liver microsomes, leading to hydroxylation .
Result of Action
The molecular and cellular effects of Coumarin 6’s action primarily involve its fluorescent properties . Coumarin 6 plays a key role in the fluorescent labeling of biomolecules, metal ion detection, microenvironment polarity detection, and pH detection .
Action Environment
The action, efficacy, and stability of Coumarin 6 can be influenced by various environmental factors. For instance, the fluorescence of Coumarin 6, which is nearly extinct in water due to microcrystal formation, can be revived by micelles . This indicates that the microenvironment can significantly affect the properties and actions of Coumarin 6 .
Safety and Hazards
Coumarin 6 is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute Inhalation Toxicity - Dusts and Mists, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, Specific target organ toxicity (single exposure). The target organs are the respiratory system .
properties
IUPAC Name |
3-(1,3-benzothiazol-2-yl)-7-(diethylamino)chromen-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c1-3-22(4-2)14-10-9-13-11-15(20(23)24-17(13)12-14)19-21-16-7-5-6-8-18(16)25-19/h5-12H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBVAVBCYMYWNOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5068079 | |
Record name | 2H-1-Benzopyran-2-one, 3-(2-benzothiazolyl)-7-(diethylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5068079 | |
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Molecular Weight |
350.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Red crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | Coumarin 6 | |
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Product Name |
Coumarin 6 | |
CAS RN |
38215-36-0 | |
Record name | Coumarin 6 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38215-36-0 | |
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Record name | Coumarin 6 | |
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Record name | Coumarin 6 | |
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Record name | 2H-1-Benzopyran-2-one, 3-(2-benzothiazolyl)-7-(diethylamino)- | |
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Record name | 2H-1-Benzopyran-2-one, 3-(2-benzothiazolyl)-7-(diethylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5068079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(benzothiazol-2-yl)-7-(diethylamino)-2-benzopyrone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.919 | |
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Record name | COUMARIN 6 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/48DU8Q9UAU | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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